Cas no 643723-68-6 ({4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-yl}methanamine)

• Product Name: {4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-yl}methanamine
• CAS No: 643723-68-6
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• MDL: MFCD04037408
• CID: 2192891
• PubChem ID: 820066
• Update Time: 2025-07-01

{4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 4H-cycloheptathiazole-2-methanamine, 5,6,7,8-tetrahydro-
• {4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-yl}methanamine
• EN300-1665664
• DB-340287
• AKOS000209818
• 1-(5,6,7,8-tetrahydro-4H-cyclohepta[d][1,3]thiazol-2-yl)methanamine
• 4H-Cyclohepta[d]thiazole-2-methanamine,5,6,7,8-tetrahydro-
• AN-919/40988740
• STK686941
• 5,6,7,8-tetrahydro-4H-cyclohepta[d][1,3]thiazol-2-ylmethanamine
• 1-{4H,5H,6H,7H,8H-CYCLOHEPTA[D][1,3]THIAZOL-2-YL}METHANAMINE
• 643723-68-6
• CS-0236024
• 5,6,7,8-tetrahydro-4H-cyclohepta[d][1,3]thiazol-2-ylmethylamine
• 4H-Cyclohepta[d]thiazole-2-methanamine, 5,6,7,8-tetrahydro-
• {4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazol-2-yl}methanamine
• 970-112-0
• MFCD04037408
• TAB72368
• (4H,5H,6H,7H,8H-cyclohepta(d)(1,3)thiazol-2-yl)methanamine

• MDL： MFCD04037408
• Inchi： 1S/C9H14N2S/c10-6-9-11-7-4-2-1-3-5-8(7)12-9/h1-6,10H2
• InChI Key： HOXOBYOSXFZYKJ-UHFFFAOYSA-N
• SMILES： S1C(CN)=NC2=C1CCCCC2

Computed Properties

• Exact Mass: 182.08776963Da
• Monoisotopic Mass: 182.08776963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-yl}methanamine

Professional Introduction to {4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-yl}methanamine (CAS No. 643723-68-6)

{4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-yl}methanamine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the thiazole derivatives class, which is renowned for its diverse biological activities and pharmacological potential. The unique scaffold of this molecule, featuring a cycloheptadiene core fused with a thiazole ring, makes it a promising candidate for further exploration in drug discovery and development.

The chemical structure of {4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-yl}methanamine (CAS No. 643723-68-6) is characterized by a seven-membered aromatic heterocycle containing sulfur and nitrogen atoms. This arrangement imparts specific electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The presence of the amine functional group at the 2-position of the thiazole ring further enhances its potential as a bioactive entity.

In recent years, there has been a surge in research focused on thiazole derivatives due to their wide spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The cycloheptadiene moiety in {4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-yl}methanamine adds an additional layer of complexity that may contribute to its unique pharmacological profile.

One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its interactions with various biological targets to uncover new mechanisms of action. For instance, studies have suggested that thiazole derivatives can modulate enzyme activity and interfere with signaling pathways involved in disease progression.

The synthesis of {4H,5H,6H,7H,8H-cycloheptad1,3thiazol-2-yl}methanamine presents several challenges due to its complex structure. However， advances in synthetic methodologies have made it feasible to produce this compound in multi-step processes with high yields and purity. These advancements have opened up new avenues for exploring its pharmacological potential.

Recent research has highlighted the importance of structural modifications in thiazole derivatives to optimize their biological activity. By altering the substituents on the cycloheptadiene ring or the thiazole core， chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of these compounds. This approach has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The use of computational modeling and molecular docking techniques has further accelerated the discovery process for {4H,5H,6H,7H,8H-cycloheptad1，3thiazol-2-yl}methanamine and related compounds. These tools allow researchers to predict binding affinities and interactions with biological targets， thereby facilitating the design of more effective therapeutic agents.

Another area of interest is the exploration of {4H，5H，6H，7H，8H-cycloheptad1，3thiazol-2-yl}methanamine as a scaffold for drug development. Its unique structural features make it a versatile platform for generating analogs with enhanced potency and selectivity. This approach has been successful in identifying several promising candidates that show promise in preclinical studies.

The future prospects for {4H，5H，6 H，7 H，8 H-cycloheptad1，3thiazol-2-yl}methanamine are bright， with ongoing research aimed at elucidating its mechanisms of action and optimizing its pharmacological properties. As our understanding of this compound grows， so does its potential as a therapeutic agent.